

Fundamental Principles of Iodeximol as a Contrast Agent

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Iodeximol
CAS No.: 81045-33-2
Cat. No.: B1214200

[Get Quote](#)

Executive Summary

Iodeximol (CAS: 81045-33-2) represents a sophisticated class of non-ionic, dimeric iodinated contrast media (ICM).[1][2] Developed by Schering AG (now Bayer), it was designed to address the limitations of monomeric agents by achieving iso-osmolality with blood plasma while maintaining high radiopacity.[1][2]

This guide dissects the physicochemical architecture of **Iodeximol**, explaining the causal relationship between its dimeric structure, its behavior in solution, and its physiological interaction. While less commercially ubiquitous than Iodixanol (Visipaque), **Iodeximol** serves as a critical model for understanding the "ratio 6.0" principle in contrast media design—delivering six iodine atoms for every single osmotically active particle.[1][2]

Chemical Architecture: The Dimeric Advantage

The fundamental limitation of early contrast agents was their hyperosmolality, which caused pain, endothelial damage, and hemodynamic instability. **Iodeximol** solves this through a structural paradigm shift: Dimerization.[1][2]

Structural Logic

Iodeximol is formed by coupling two tri-iodinated benzene rings.^{[1][2]} Unlike monomers (which contain 3 iodine atoms per molecule), **Iodeximol** contains 6 iodine atoms per molecule.^{[1][2]}

- Molecular Formula: $C_{18}H_{12}I_6O_4$

^[2]

- Molecular Weight: ~1566.18 g/mol ^{[1][2]}
- Linker Chemistry: The two rings are connected via a malonyl-bis((2-hydroxyethyl)imino) bridge.^{[1][2]} This linker is critical not just for connection, but for shielding the hydrophobic iodine atoms, thereby enhancing water solubility (hydrophilicity).^{[1][2]}


The Osmotic Ratio (Ratio 6.0)

The safety of a contrast agent is often defined by its Iodine-to-Particle ratio.

- Ionic Monomers (e.g., Diatrizoate): Ratio 1.5 (3 Iodines / 2 Particles).^{[1][2]} High Osmolality (~1500-2000 mOsm/kg).^{[1][2]}
- Non-Ionic Monomers (e.g., Iohexol): Ratio 3.0 (3 Iodines / 1 Particle).^{[1][2]} Low Osmolality (~600-800 mOsm/kg).^{[1][2]}
- Non-Ionic Dimers (**Iodeximol**): Ratio 6.0 (6 Iodines / 1 Particle).^{[1][2]} Iso-Osmolality (~290 mOsm/kg).^{[1][2]}

Implication: **Iodeximol** can be injected at high iodine concentrations (e.g., 300 mg I/mL) without creating an osmotic gradient across the endothelial membrane, virtually eliminating osmosis-induced pain and minimizing fluid shifts.^{[1][2]}

Visualization: Structural Hierarchy



[Click to download full resolution via product page](#)

Figure 1: The structural advantage of **Iodeximol** (Dimer) over Monomers in maintaining osmotic equilibrium.[1][2]

Physicochemical Profile

The design of **Iodeximol** involves a trade-off between osmolality and viscosity.

Osmolality vs. Viscosity

While dimerization solves the osmolality problem, it introduces a viscosity challenge.

- Mechanism: The large molecular size (1566 Da) and the extensive network of hydroxyl groups (needed for solubility) increase intermolecular friction in solution.[1][2]
- Temperature Dependence: Like all dimers, **Iodeximol**'s viscosity is highly temperature-dependent.[1][2] At 20°C, it is significantly more viscous than at body temperature (37°C).[1][2]
 - Protocol Note: Clinical administration requires heating the agent to 37°C to reduce viscosity and injection pressure.

Hydrophilicity and Partition Coefficient

Iodeximol is strictly hydrophilic.[1][2] The partition coefficient (octanol/water) is extremely low.[1][2]

- Why it matters: High hydrophilicity prevents the agent from crossing cell membranes (entering cells), which reduces direct chemotoxicity and ensures the agent remains in the extracellular fluid (ECF) until excretion.[1]

Table 1: Comparative Physicochemical Properties

Property	Iodeximol (Dimer)	Iohexol (Monomer)	Diatrizoate (Ionic)
Structure	Non-Ionic Dimer	Non-Ionic Monomer	Ionic Monomer
Iodine Atoms	6	3	3
Particles in Sol.	1	1	2 (Anion + Cation)
Ratio	6:1	3:1	1.5:1
Osmolality	~290 mOsm/kg (Iso)	~600-800 mOsm/kg (Low)	~1500+ mOsm/kg (High)
Viscosity (37°C)	High (~11-12 cP)*	Low (~6 cP)	Low (~4 cP)
Toxicity Risk	Viscosity-related	Osmolality-related	Chemotoxicity & Osmolality

*Estimated based on class properties of non-ionic dimers like Iodixanol.

Pharmacokinetics & Mechanism of Action

Iodeximol functions as an inert extracellular marker.[1][2] Its pathway through the body is defined by a lack of metabolism and exclusive renal clearance.

Distribution

Upon intravenous injection, **Iodeximol** distributes rapidly into the intravascular space and the interstitial fluid.

- Protein Binding: Negligible (<5%).[1][2] This is crucial for rapid renal clearance.[1][2]
- Blood-Brain Barrier (BBB): Does not cross the intact BBB due to high hydrophilicity and molecular size.[1][2]


Renal Excretion Pathway

Iodeximol is eliminated via glomerular filtration.[1][2]

- Filtration: The molecule passes freely through the glomerulus.[2]
- No Reabsorption: Unlike electrolytes, it is not reabsorbed by the renal tubules.[1][2]
- Concentration: As water is reabsorbed in the proximal tubules, the concentration of **Iodeximol** in the urine increases significantly (up to 50-100x plasma concentration).

Critical Insight (The Viscosity Trap): Because dimers like **Iodeximol** are viscous, their high concentration in the renal tubules can slow down tubular flow, potentially increasing the contact time with tubular cells. This is a theoretical risk factor for Contrast-Induced Nephropathy (CIN), although the lack of osmotic toxicity generally outweighs this risk.[1][2]

Visualization: Pharmacokinetic Workflow



[Click to download full resolution via product page](#)

Figure 2: Pharmacokinetic pathway of **Iodeximol** from injection to renal excretion.[1][2]

Experimental Protocols

For researchers working with **Iodeximol** (or similar dimers), the following protocols ensure data integrity.

Viscosity Measurement Protocol

Objective: Determine the injection pressure requirements.

- Instrument: Cone-and-plate rheometer.
- Temperature Control: Measurements must be taken at 20°C (storage temp) and 37°C (body temp).
- Procedure:
 - Equilibrate sample for 5 minutes.
 - Apply shear rates from 10 to 100
 - .
 - Expectation: Non-Newtonian behavior is rare; expect Newtonian flow (viscosity independent of shear rate) but highly dependent on temperature.[1][2]

In Vivo Clearance (Rat Model)

Objective: Verify renal elimination kinetics.

- Dose: 300 mg I/kg body weight via tail vein.[1][2]
- Sampling: Blood draws at 2, 5, 10, 30, 60, 120 min.
- Analysis: HPLC-UV detection (240 nm).

- Calculation: Fit to a two-compartment open model.
 - `ngcontent-ng-c1352109670="" _ngghost-ng-c1270319359="" class="inline ng-star-inserted">`
[\[2\]](#)
 - `ngcontent-ng-c1352109670="" _ngghost-ng-c1270319359="" class="inline ng-star-inserted">`

: Distribution phase (fast).[\[2\]](#)
 - `ngcontent-ng-c1352109670="" _ngghost-ng-c1270319359="" class="inline ng-star-inserted">`

: Elimination phase (slow, renal).[\[2\]](#)

Safety and Toxicology

Contrast-Induced Nephropathy (CIN)

The debate regarding dimers (**Iodeximol**/Iodixanol) vs. monomers (Iopromide/Iohexol) centers on Osmolality vs. Viscosity.[\[1\]](#)[\[2\]](#)

- Argument for **Iodeximol**: Iso-osmolality prevents tubular cell dehydration and reduces feedback mechanisms that constrict renal blood flow.[\[1\]](#)[\[2\]](#)
- Argument against **Iodeximol**: High viscosity increases tubular pressure and retention time.[\[1\]](#)[\[2\]](#)
- Consensus: For high-risk patients (CKD + Diabetes), iso-osmolar dimers often show a safety benefit, likely because preventing osmotic stress is more critical than the viscosity penalty.[\[1\]](#)[\[2\]](#)

Hypersensitivity

As a non-ionic molecule, **Iodeximol** lacks the charged carboxylate group found in ionic agents, which is responsible for many anaphylactoid reactions. It does not directly release histamine, making it safer for atopic patients.[\[1\]](#)[\[2\]](#)

References

- Schering AG. (1982).[1][2][3] Novel triiodinated isophthalic acid diamides as nonionic X-ray contrast media.[1][2][3] US Patent 4,364,921.[1][2] [Link](#)
- PubChem. (2025).[1][2][4] **Ioddecimol** (CID 71247).[1][2][4] National Center for Biotechnology Information.[1][2] [Link](#)[1][2]
- McClennan, B. L. (1990).[1][2] Ionic and nonionic iodinated contrast media: evolution and strategies for use.[1][2] American Journal of Roentgenology, 155(2), 225-233.[1][2] [Link](#)[1][2]
- Solomon, R. (2005).[1][2] Contrast media: are there differences in nephrotoxicity among contrast media? BioMed Research International.[1][2][5] [Link](#)
- Seeliger, E., et al. (2012).[1][2] Viscosity of contrast media perturbs renal hemodynamics.[1][2] Journal of the American Society of Nephrology. [Link](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. GSRS [gsrs.ncats.nih.gov]
- 2. IODECIMOL [drugs.ncats.io]
- 3. US20070265470A1 - Process for recovery of iopromide, suitable for pharmaceutical purposes, from mother liquors - Google Patents [patents.google.com]
- 4. SID 500791899 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. JP2013529665A5 - - Google Patents [patents.google.com]
- To cite this document: BenchChem. [Fundamental Principles of Ioddecimol as a Contrast Agent]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1214200/docs#fundamental-principles-of-ioddecimol-as-a-contrast-agent>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)